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Introduction
Rolitetracycline is a semi-synthetic, broad-spectrum tetracycline antibiotic. Like other

members of the tetracycline class, its mechanism of action involves the inhibition of bacterial

protein synthesis. It achieves this by reversibly binding to the 30S ribosomal subunit, which in

turn prevents the binding of aminoacyl-tRNA to the mRNA-ribosome complex.[1] This action

effectively halts the elongation of the peptide chain, leading to a bacteriostatic effect.

Understanding the Minimum Inhibitory Concentration (MIC) of Rolitetracycline against various

bacterial strains is crucial for susceptibility testing, research, and the development of new

therapeutic strategies. The MIC is defined as the lowest concentration of an antimicrobial agent

that prevents the visible growth of a microorganism after overnight incubation.[2][3]

These application notes provide detailed protocols for determining the MIC of Rolitetracycline
using the broth microdilution and agar dilution methods, in accordance with established

guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Quantitative data, including recommended quality control (QC) ranges for tetracycline and

representative MIC values for Rolitetracycline and other tetracyclines, are summarized in the

tables below. Note that recent and comprehensive MIC data specifically for Rolitetracycline is

limited in publicly available literature; therefore, data for tetracycline is provided as a well-

established reference.

Table 1: Quality Control (QC) Strains and Expected MIC Ranges for Tetracycline

Quality Control Strain
CLSI Expected MIC Range
(µg/mL)

EUCAST Expected MIC
Range (µg/mL)

Escherichia coli ATCC®

25922™
0.5 - 2 0.5 - 2

Staphylococcus aureus

ATCC® 29213™
0.12 - 1 0.25 - 1

Pseudomonas aeruginosa

ATCC® 27853™
8 - 32 4 - 32

Data sourced from CLSI and EUCAST documentation for tetracycline.

Table 2: Representative MIC Ranges for Rolitetracycline and Other Tetracyclines against

Select Bacteria

Bacterial Species
Rolitetracycline
MIC Range (µg/mL)

Tetracycline MIC
Range (µg/mL)

Doxycycline MIC
Range (µg/mL)

Escherichia coli
<0.012 (for many

serotypes)[4]
0.5 - >128 0.12 - 32

Staphylococcus

aureus

MICs are generally

higher than for E.

coli[4]

0.12 - 64 0.06 - 16

Pseudomonas

aeruginosa

Data not readily

available
16 - >256 8 - 128
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Note: The provided MIC ranges are illustrative and can vary significantly based on the specific

strain and resistance mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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